Cas no 53445-05-9 (1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester)

• Product name: 1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester
• CAS No: 53445-05-9
• MF: C₁₂H₁₈O₅
• MW: 242.26832
• CID: 357229
• PubChem ID: 12842443

1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester
• diethyl 3-oxocyclohexane-1,2-dicarboxylate
• DTXSID40511266
• SCHEMBL2006803
• 53445-05-9

• Inchi： InChI=1S/C12H18O5/c1-3-16-11(14)8-6-5-7-9(13)10(8)12(15)17-4-2/h8,10H,3-7H2,1-2H3
• InChI Key： JZQNQCRNIJRGTL-UHFFFAOYSA-N
• SMILES： CCOC(C1CCCC(=O)C1C(OCC)=O)=O

Computed Properties

• Exact Mass: 242.11544
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67